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Compound of Interest

Compound Name: Aconitic acid, triallyl ester

Cat. No.: B078717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of triallyl aconitate, a trifunctional monomer

with significant applications in polymer chemistry. This document covers its fundamental

chemical properties, including its CAS number and molecular formula, and delves into its

synthesis, physical and chemical characteristics, and primary applications as a crosslinking

agent. While triallyl aconitate is principally a synthetic compound with limited direct biological

interaction, this guide also briefly explores the metabolic context of its parent molecule, aconitic

acid, to provide a broader scientific perspective. Detailed experimental protocols for its

synthesis via Fischer esterification are outlined, and key data are summarized in tabular format

for ease of reference. Furthermore, this guide employs graphical representations to illustrate

the synthesis process and the logical relationships in its application.

Chemical Identification and Properties
Triallyl aconitate, systematically named tris(prop-2-enyl) prop-1-ene-1,2,3-tricarboxylate, is an

ester of aconitic acid and allyl alcohol.

Table 1: Chemical Identification of Triallyl Aconitate
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Identifier Value

CAS Number 13675-27-9[1]

Molecular Formula C15H18O6[1]

Molecular Weight 294.30 g/mol

Synonyms
Aconitic acid triallyl ester, 1-Propene-1,2,3-

tricarboxylic acid, tri-2-propen-1-yl ester[1]

Table 2: Physical and Chemical Properties of Triallyl Aconitate

Property Value

Appearance Colorless to yellowish liquid

Boiling Point 108 °C at 0.1 mmHg

Density 1.109 g/cm³

Refractive Index 1.484

Flash Point 166.7 °C

Synthesis of Triallyl Aconitate
The primary method for synthesizing triallyl aconitate is through the Fischer esterification of

aconitic acid with allyl alcohol. This reaction involves the acid-catalyzed esterification of the

three carboxylic acid groups of aconitic acid.

Experimental Protocol: Fischer Esterification
Materials:

Aconitic acid

Allyl alcohol (in excess, to serve as both reactant and solvent)

Acid catalyst (e.g., concentrated sulfuric acid, p-toluenesulfonic acid)
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Sodium bicarbonate solution (for neutralization)

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Organic solvent for extraction (e.g., diethyl ether, dichloromethane)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve aconitic acid in an excess of allyl alcohol.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid or p-

toluenesulfonic acid to the mixture.

Reflux: Heat the mixture to reflux and maintain the temperature for several hours. The

reaction progress can be monitored by techniques such as thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature.

Neutralization: Carefully neutralize the excess acid by washing the mixture with a saturated

sodium bicarbonate solution. Carbon dioxide evolution will be observed.

Extraction: Extract the aqueous layer with an organic solvent like diethyl ether.

Drying: Combine the organic layers and dry over anhydrous magnesium sulfate or sodium

sulfate.

Purification: Filter the drying agent and remove the solvent under reduced pressure using a

rotary evaporator. The crude triallyl aconitate can be further purified by vacuum distillation.

Synthesis Workflow for Triallyl Aconitate

Applications
The three allyl groups in triallyl aconitate make it a valuable crosslinking agent in the production

of polymers and resins. These allyl groups can participate in free-radical polymerization,

leading to the formation of a three-dimensional polymer network.
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Polymer Chemistry
Crosslinking Agent: Triallyl aconitate is used to enhance the thermal and mechanical

properties of various polymers. When incorporated into a polymer matrix and subjected to

curing (e.g., through heat or radiation), it forms covalent bonds between polymer chains,

increasing the rigidity, heat resistance, and chemical resistance of the final material.

Resin Modification: It can be used as a modifying agent for resins such as epoxy and

polyester resins. Its incorporation can improve properties like adhesive strength, mechanical

durability, and dimensional stability.

Application of Triallyl Aconitate as a Crosslinking Agent

Biological Context: The Role of Aconitic Acid
While triallyl aconitate itself is a synthetic molecule primarily used in industrial applications, its

parent compound, aconitic acid, is a naturally occurring molecule with a significant role in

biochemistry.

Tricarboxylic Acid (TCA) Cycle:cis-Aconitate is an intermediate in the TCA cycle (also known

as the Krebs cycle), a fundamental metabolic pathway for cellular respiration. The enzyme

aconitase catalyzes the reversible isomerization of citrate to isocitrate via cis-aconitate.[2][3]

Plant Metabolism: In some plants, trans-aconitic acid can accumulate and is thought to play

a role in various physiological processes.[2]

It is important to note that the biological properties of aconitic acid do not directly translate to

triallyl aconitate. The esterification with allyl alcohol significantly alters the molecule's chemical

properties and biological activity. Information regarding the specific metabolic pathways or

signaling interactions of triallyl aconitate is not prevalent in scientific literature, as its primary

relevance is in materials science. Should exposure occur, it is plausible that hydrolysis of the

ester bonds could release aconitic acid and allyl alcohol, which would then be metabolized

through their respective pathways.

Conclusion
Triallyl aconitate is a versatile trifunctional monomer with established applications as a

crosslinking agent in polymer chemistry. Its synthesis is readily achievable through Fischer
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esterification of aconitic acid and allyl alcohol. The resulting crosslinked polymers exhibit

enhanced thermal, mechanical, and chemical properties. While triallyl aconitate does not have

a direct, well-documented role in biological signaling, an understanding of the metabolic

significance of its parent molecule, aconitic acid, provides a valuable context for researchers in

adjacent fields. This guide serves as a foundational resource for professionals in research and

development who are interested in the properties and applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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